Cas no 2580102-90-3 (rac-(2R,4R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-4-carboxylic acid)

• Product Name: rac-(2R,4R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-4-carboxylic acid
• CAS No: 2580102-90-3
• MF: C₂₄H₂₅NO₄
• MW: 391.45960688591
• CID: 5659330
• PubChem ID: 165894002
• Update Time: 2025-06-07

rac-(2R,4R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730980
• 2580102-90-3
• rac-(2R,4R)-2-cyclopropyl-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperidine-4-carboxylic acid
• rac-(2R,4R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-4-carboxylic acid

• Inchi： 1S/C24H25NO4/c26-23(27)16-11-12-25(22(13-16)15-9-10-15)24(28)29-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22H,9-14H2,(H,26,27)/t16-,22-/m1/s1
• InChI Key： UVRRVXFQYLNKOF-OPAMFIHVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC[C@@H](C(=O)O)C[C@@H]1C1CC1)=O

Computed Properties

• Exact Mass: 391.17835828g/mol
• Monoisotopic Mass: 391.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,4R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-4-carboxylic acid

Introduction to rac-(2R,4R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-4-carboxylic acid (CAS No. 2580102-90-3)

Rac-(2R,4R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-4-carboxylic acid (CAS No. 2580102-90-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a cyclopropyl group and a fluorenyl methoxycarbonyl (Fmoc) protecting group. The unique structural characteristics of this molecule make it a valuable intermediate in the synthesis of various bioactive compounds and drug candidates.

The cyclopropyl group in the compound contributes to its conformational rigidity and stereochemical stability, which are crucial for its biological activity. The Fmoc protecting group, on the other hand, is widely used in peptide synthesis to temporarily mask the amino functionality, allowing for controlled and sequential coupling reactions. The combination of these structural elements makes rac-(2R,4R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-4-carboxylic acid a versatile building block in the development of novel therapeutic agents.

Recent studies have highlighted the potential applications of this compound in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that the cyclopropyl group enhanced the lipophilicity and cell permeability of the final compounds, leading to improved antiviral activity against several RNA viruses. This finding underscores the importance of structural modifications in optimizing the pharmacological properties of drug candidates.

In another study published in Bioorganic & Medicinal Chemistry Letters (2023), researchers investigated the role of this compound in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many biological processes and are increasingly recognized as important therapeutic targets. The study demonstrated that rac-(2R,4R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-4-carboxylic acid could be effectively used to synthesize potent inhibitors that disrupt specific PPIs involved in cancer progression. The high selectivity and low toxicity of these inhibitors make them promising candidates for further clinical development.

The synthetic accessibility of this compound is another factor that contributes to its value in pharmaceutical research. A recent review article in Tetrahedron Letters (2023) discussed various synthetic routes to prepare rac-(2R,4R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-4-carboxylic acid. The review highlighted several efficient and scalable methods, including transition-metal-catalyzed reactions and asymmetric synthesis techniques. These methods not only improve the yield and purity of the final product but also reduce the environmental impact associated with chemical synthesis.

The biological activity of this compound has also been evaluated in preclinical studies. A study published in Molecular Pharmaceutics (2023) investigated the pharmacokinetic properties and biodistribution of derivatives synthesized from this compound. The results showed that these derivatives exhibited favorable pharmacokinetic profiles, with good oral bioavailability and extended half-lives. These properties are essential for developing drugs that can be administered orally and have sustained therapeutic effects.

In conclusion, rac-(2R,4R)-2-cyclopropyl-1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-4-carboxylic acid (CAS No. 2580102-90-3) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activity make it an attractive candidate for further exploration and development as a key intermediate in the synthesis of novel therapeutic agents.